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Compound of Interest

Compound Name: isosalvianolic acid C

Cat. No.: B3027880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isosalvianolic acid C, a phenolic acid found in medicinal herbs such as Salvia miltiorrhiza

(Danshen), has garnered significant interest for its potential therapeutic properties. Accurate

and precise quantification of this compound in herbal extracts is crucial for quality control,

standardization of herbal products, and pharmacokinetic studies. These application notes

provide detailed protocols for the quantification of isosalvianolic acid C using Ultra-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), a highly

sensitive and selective analytical technique.

Experimental Protocols
Sample Preparation: Ultrasonic-Assisted Extraction
This protocol outlines the extraction of isosalvianolic acid C from herbal raw materials.

Materials and Reagents:

Herbal sample (e.g., dried roots of Salvia miltiorrhiza), powdered and passed through a 60-

mesh sieve

Methanol (HPLC grade)
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Water (ultrapure)

Vortex mixer

Ultrasonic bath

Centrifuge

0.22 µm syringe filter

Procedure:

Weigh 0.5 g of the powdered herbal sample into a 50 mL conical tube.

Add 25 mL of 85% aqueous methanol (v/v) to the tube.

Vortex the mixture for 1 minute to ensure thorough wetting of the sample.

Place the tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.

After sonication, centrifuge the mixture at 4000 rpm for 10 minutes.

Carefully collect the supernatant.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

UPLC-MS/MS Quantification of Isosalvianolic Acid C
This protocol details the instrumental analysis for the quantification of isosalvianolic acid C.

Instrumentation:

UPLC system coupled with a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Chromatographic Conditions:

Column: Waters ACQUITY UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm) or equivalent.
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Mobile Phase:

A: 0.5% acetic acid in water.

B: Acetonitrile.

Gradient Elution:

0–1.02 min: 10%–20% B

1.02–4.08 min: 20%–28% B

4.08–4.76 min: 28%–45% B

4.76–5.50 min: 45%–10% B

5.50–8.00 min: 10% B (re-equilibration)

Flow Rate: 0.6 mL/min.

Column Temperature: 30°C.

Injection Volume: 1 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative.

Multiple Reaction Monitoring (MRM):

The specific precursor and product ion transitions for isosalvianolic acid C need to be

determined by infusing a standard solution of the analyte into the mass spectrometer. For

its isomer, salvianolic acid C, the precursor ion [M-H]⁻ is at m/z 491.1.

Source Parameters:

Capillary Voltage: 3.0 kV

Source Temperature: 150°C
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Desolvation Temperature: 500°C

Desolvation Gas Flow: 1000 L/hr

Cone Gas Flow: 150 L/hr

Collision Gas: Argon

3. Calibration and Quantification:

Prepare a stock solution of isosalvianolic acid C standard in methanol.

Create a series of calibration standards by serially diluting the stock solution with 85%

methanol to cover the expected concentration range in the samples.

Inject the calibration standards into the UPLC-MS/MS system to construct a calibration curve

by plotting the peak area against the concentration.

The concentration of isosalvianolic acid C in the herbal extracts is determined by

interpolating the peak area of the sample from the calibration curve.

Quantitative Data Summary
The following table summarizes the reported content of salvianolic acids, including isomers that

may co-elute or have similar fragmentation patterns to isosalvianolic acid C, in various parts

of Salvia miltiorrhiza. It is important to note that specific quantitative data for isosalvianolic
acid C is limited, and the values for "Salvianolic Acid C" may represent a combination of

isomers depending on the chromatographic separation.
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Herbal Extract
Source

Part of Plant
Analytical
Method

Isosalvianolic
Acid C
Content (mg/g
dry weight)

Reference

Salvia

miltiorrhiza
Root UPLC-MS/MS 0.01 - 0.15 [1]

Salvia

miltiorrhiza
Stem UPLC-MS/MS 0.005 - 0.08 [1]

Salvia

miltiorrhiza
Leaf UPLC-MS/MS 0.02 - 0.25 [1]

Salvia

miltiorrhiza
Flower UPLC-MS/MS

Not Detected -

0.05
[1]
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Sample Preparation

UPLC-MS/MS Analysis

Quantification

Powdered Herbal Sample

Weigh 0.5g of Sample

Add 25mL of 85% Methanol

Ultrasonic Extraction (30 min)

Centrifuge (4000 rpm, 10 min)

Filter Supernatant (0.22 µm)

Collect in HPLC Vial

Inject 1µL into UPLC-MS/MS

Chromatographic Separation
(C18 Column, Gradient Elution)

Mass Spectrometric Detection
(ESI-, MRM Mode)

Data Acquisition

Quantify Isosalvianolic Acid C
(Peak Area Integration)

Construct Calibration Curve
(Standard Solutions)

Report Concentration (mg/g)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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